Cas no 2229292-77-5 (2-fluoro-N,N-dimethyl-4-(2-methyloxiran-2-yl)aniline)

• Product Name: 2-fluoro-N,N-dimethyl-4-(2-methyloxiran-2-yl)aniline
• CAS No: 2229292-77-5
• MF: C₁₁H₁₄FNO
• MW: 195.23336648941
• CID: 6157484
• PubChem ID: 165972123
• Update Time: 2025-06-07

2-fluoro-N,N-dimethyl-4-(2-methyloxiran-2-yl)aniline Chemical and Physical Properties

Names and Identifiers

• 2-fluoro-N,N-dimethyl-4-(2-methyloxiran-2-yl)aniline
• EN300-1756872
• 2229292-77-5

• Inchi： 1S/C11H14FNO/c1-11(7-14-11)8-4-5-10(13(2)3)9(12)6-8/h4-6H,7H2,1-3H3
• InChI Key： DUYXZXCOYNEUIF-UHFFFAOYSA-N
• SMILES： FC1=C(C=CC(=C1)C1(C)CO1)N(C)C

Computed Properties

• Exact Mass: 195.105942232g/mol
• Monoisotopic Mass: 195.105942232g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 221
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 15.8Ų

Additional information on 2-fluoro-N,N-dimethyl-4-(2-methyloxiran-2-yl)aniline

2-Fluoro-N,N-Dimethyl-4-(2-Methyloxiran-2-Yl)Aniline (CAS No. 2229292-77-5)

The compound 2-fluoro-N,N-dimethyl-4-(2-methyloxiran-2-yl)aniline, identified by the CAS number 2229292-77-5, is a complex organic molecule with a diverse range of applications in various fields of chemistry and materials science. This compound is characterized by its unique structure, which includes a fluoro group, a dimethylamino group, and an oxirane (epoxide) moiety. The presence of these functional groups imparts distinctive chemical properties, making it a subject of interest in both academic research and industrial applications.

Recent studies have highlighted the potential of this compound in drug discovery and development. The fluoro group, known for its lipophilicity and ability to enhance drug absorption, has been extensively utilized in medicinal chemistry to improve the bioavailability of therapeutic agents. Similarly, the dimethylamino group contributes to the molecule's basicity, which can be advantageous in designing drugs with specific pH-dependent release profiles. The oxirane ring, on the other hand, introduces a strained structure that can be exploited for controlled drug delivery systems or as a reactive site in click chemistry.

In terms of synthesis, researchers have developed efficient methods to construct this compound using modular approaches. For instance, the formation of the oxirane ring can be achieved through epoxidation reactions using peracids or other oxidizing agents. The substitution reactions at the aromatic ring are typically carried out under mild conditions to preserve the integrity of other functional groups. These synthetic strategies not only ensure high yields but also facilitate scalability for industrial production.

The application of 2-fluoro-N,N-dimethyl-4-(2-methyloxiran-2-yl)aniline extends beyond pharmaceuticals. In materials science, this compound has been explored as a precursor for advanced polymers and coatings due to its ability to undergo polymerization under specific conditions. Additionally, its electronic properties make it a candidate for use in organic electronics, such as semiconductors and light-emitting diodes (LEDs). Recent advancements in computational chemistry have enabled detailed modeling of this compound's electronic structure, providing insights into its potential performance in these applications.

From an environmental perspective, understanding the degradation pathways of this compound is crucial for assessing its ecological impact. Studies have shown that under certain environmental conditions, such as UV light or microbial activity, the oxirane ring can undergo ring-opening reactions, leading to biodegradation products that are less harmful to ecosystems. This information is valuable for designing sustainable chemical processes and minimizing environmental risks associated with its use.

In conclusion, 2-fluoro-N,N-dimethyl-4-(2-methyloxiran-2-yl)aniline (CAS No. 2229292-77-5) is a versatile compound with significant potential across multiple disciplines. Its unique structure and functional groups make it a valuable tool in drug discovery, materials science, and environmental chemistry. As research continues to uncover new applications and optimize synthetic methods, this compound is poised to play an increasingly important role in advancing modern chemical technologies.